2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one

• Molecular Formula: C21H20Cl2N2O
• Molecular Weight: 387.3 g/mol
• IUPAC Name: 2-(2,4-dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C21H20Cl2N2O/c1-20-10-24-12-21(19(20)26,14-5-3-2-4-6-14)13-25(11-20)18(24)16-8-7-15(22)9-17(16)23/h2-9,18H,10-13H2,1H3
• InChI Key: HNVAZJCSGTYERR-UHFFFAOYSA-N
• SMILES: CC12CN3CC(C1=O)(CN(C2)C3C4=C(C=C(C=C4)Cl)Cl)C5=CC=CC=C5

Description

2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one, also known as DAPTA, is a small molecule that has been extensively studied for its potential therapeutic applications. DAPTA belongs to the family of bicyclic peptides and has shown promising results in various areas of research, including immunology, virology, and cancer research.

Mechanism of Action

The mechanism of action of 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one is not fully understood. However, it is known to bind to the CD4 receptor on T cells, which plays a critical role in the immune response. By binding to this receptor, 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one can modulate the immune response and potentially prevent the spread of viral infections. 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has also been shown to inhibit the activity of proteases, which are enzymes that play a critical role in the replication of viruses.
Biochemical and Physiological Effects
2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been shown to have several biochemical and physiological effects. It has been shown to modulate the immune response by increasing the production of cytokines, which are signaling molecules that play a critical role in the immune response. 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has also been shown to inhibit the activity of proteases, which can prevent the spread of viral infections. In addition, 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been shown to inhibit the growth of cancer cells in vitro, which suggests that it may have potential therapeutic applications in cancer research.

Advantages and Limitations for Lab Experiments

2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified, which makes it ideal for use in in vitro studies. In addition, 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been extensively studied, and its mechanism of action is well understood, which makes it a valuable tool for studying the immune response and viral infections.
However, there are also limitations to using 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one in lab experiments. One limitation is that it is a small molecule, which may limit its potential therapeutic applications. In addition, 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has not been extensively studied in vivo, which makes it difficult to determine its potential side effects and toxicity.

Future Directions

There are several future directions for research on 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one. One potential area of research is the development of 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one-based therapies for viral infections, such as HIV-1 and hepatitis C. Another potential area of research is the development of 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one-based therapies for autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis. In addition, further studies are needed to determine the potential side effects and toxicity of 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one, which will be critical for its eventual use in human clinical trials.
Conclusion
In conclusion, 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one is a small molecule that has shown promising results in various areas of research, including immunology, virology, and cancer research. Its mechanism of action is well understood, and it has several advantages for lab experiments. However, further studies are needed to determine its potential therapeutic applications and potential side effects and toxicity.

Synthesis Methods

The synthesis of 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one involves the reaction of 2,4-dichlorobenzaldehyde with 1,5-diaminopentane, followed by the addition of phenylacetic acid and methyl isobutyl ketone. The resulting product is then purified using column chromatography. The synthesis of 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one is a complex process that requires expertise in organic chemistry and can take several days to complete.

Scientific Research Applications

2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been extensively studied for its potential therapeutic applications. It has been shown to have antiviral properties against HIV-1, influenza A, and hepatitis C viruses. 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has also been shown to have immunomodulatory effects, which can be beneficial in the treatment of autoimmune diseases. In addition, 2-(2,4-Dichlorophenyl)-5-methyl-7-phenyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been studied for its potential use in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro.